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Compound of Interest

Compound Name: 6-Fluoropyridin-2-amine

Cat. No.: B074216

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-Fluoropyridin-2-amine. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical.

Chemical Identifier:
* Name: 6-Fluoropyridin-2-amine (also known as 2-Amino-6-fluoropyridine)
e CAS Number: 1597-32-6[1][2]

Hazard Summary: 6-Fluoropyridin-2-amine is a hazardous substance that is toxic if
swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause
respiratory irritation.[2][3][4] It is also harmful to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6-Fluoropyridin-2-amine to prevent
exposure. The following table summarizes the required protective gear.
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PPE Category

Item

Specification

Rationale

Eye and Face

Protection

Safety Goggles or
Face Shield

Chemical splash
goggles meeting
EN166 (EU) or OSHA
29 CFR 1910.133
(US) standards. A face
shield is
recommended when
there is a risk of

splashing.[1][5]

Protects against
severe eye damage
and irritation from

splashes or dust.[3][6]

Skin Protection

Chemical-Resistant

Gloves

CE-approved gloves
(e.g., nitrile rubber,
neoprene).
Breakthrough time
and suitability should
be confirmed with the

glove supplier.[3]

Prevents skin contact,
as the substance is
toxic and can cause

severe burns.[3]

Protective Clothing

Flame-retardant,
antistatic protective
clothing or a chemical-
resistant suit.[3][7] A
lab coat is the

minimum requirement.

Protects the body
from skin contact and

contamination.[1]

Footwear

Chemical-resistant
boots with steel toe
and shank.[8]

Protects feet from
spills and falling

objects.

Respiratory Protection

Air-Purifying

Respirator

Required when dusts
are generated.[3] Use
a NIOSH/MSHA or
European Standard
EN 149 approved
respirator with a
particle filter.[1][9]

Prevents inhalation of
harmful dust, which
can cause respiratory

irritation.[4]
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Operational and Disposal Plans

Handling and Storage:

o Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[1]
Avoid breathing dust and prevent contact with skin, eyes, and clothing.[1][6] Do not eat,
drink, or smoke when using this product.[3] Wash hands and face thoroughly after handling.

[3][6]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9] Store
locked up.[3] The recommended storage temperature is typically found on the product label.

[3]
Emergency Procedures:

» Eye Contact: Immediately rinse with plenty of water for several minutes, removing contact
lenses if present and easy to do.[3] Seek immediate medical attention.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[3] Seek immediate medical attention.[1]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][3]
Call a poison center or doctor immediately.[3]

 Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting.[1] Call a poison center or
doctor immediately.[1][3]

» Spills: Evacuate the area. Avoid dust formation.[1] Sweep up the material and place it in a
suitable container for disposal.[1]

Disposal:

o Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][3] Do not allow the product to enter drains.[6]

Workflow for Handling 6-Fluoropyridin-2-amine
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The following diagram outlines the standard operating procedure for working with 6-

Fluoropyridin-2-amine.
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Standard Operating Procedure for 6-Fluoropyridin-2-amine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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